7,15-Dihydroxy-4,4,14-trimethyl-3,11-dioxochol-8-en-24-oic acid

• Molecular Formula: C27H40O6
• Molecular Weight: 460.6 g/mol
• InChI: InChI=1S/C27H40O6/c1-14(7-8-21(32)33)15-11-20(31)27(6)23-16(28)12-18-24(2,3)19(30)9-10-25(18,4)22(23)17(29)13-26(15,27)5/h14-16,18,20,28,31H,7-13H2,1-6H3,(H,32,33)/t14-,15-,16?,18+,20?,25+,26-,27+/m0/s1
• InChIKey: JBKAGLHPUJBTTD-OGMYJHHNSA-N

7,15-Dihydroxy-4,4,14-trimethyl-3,11-dioxochol-8-en-24-oic acid: A Structurally Defined Ganoderma Triterpenoid for Research Procurement

7,15-Dihydroxy-4,4,14-trimethyl-3,11-dioxochol-8-en-24-oic acid (CAS: 942936-54-1) is a structurally defined lanostane-type tetracyclic triterpenoid belonging to the Ganoderma triterpenoid family, a class of compounds recognized as significant bioactive constituents derived from the medicinal mushroom *Ganoderma lucidum* . It is characterized by a specific substitution pattern featuring hydroxy groups at positions 7 and 15, and oxo (ketone) functionalities at positions 3 and 11 on the lanostane skeleton, with a molecular formula of C₂₇H₄₀O₆ and a molecular weight of 460.6 g/mol .

▸ Structurally defined Ganoderma lanostane-type triterpenoid with specific 7,15-dihydroxy-3,11-dioxo substitution

▸ Supports research as analytical reference standard for targeted metabolomics and quality profiling

▸ May serve as scaffold for semi-synthetic derivatization in medicinal chemistry SAR studies

Why In-Class Substitution of 7,15-Dihydroxy-4,4,14-trimethyl-3,11-dioxochol-8-en-24-oic acid is Scientifically Unsupported

The Ganoderma triterpenoid family comprises over 400 structurally distinct entities, with their biological activity being exquisitely sensitive to minor variations in oxidation state and hydroxylation pattern [1]. 7,15-Dihydroxy-4,4,14-trimethyl-3,11-dioxochol-8-en-24-oic acid is distinguished by its specific dihydroxy-dioxo substitution configuration (7,15-OH; 3,11=O), a precise structural motif that differs from closely related analogs such as Lucidenic acid N (3,7-OH; 11,15=O) or other ganoderic acids [2]. Consequently, generic or arbitrary substitution with another triterpenoid is scientifically invalid; the observed bioactivity is not a class-wide property but is intrinsically tied to the precise stereochemical and functional group arrangement of this specific molecule, as evidenced by its distinct inclusion in targeted analytical and activity studies [3].

Target: 7,15-diOH-3,11-dioxo (current compound)

Substitutes: Lucidenic acid N (3,7-diOH-11,15-dioxo) and other ganoderic acids

Substitution pattern directly influences bioactivity context

Minor hydroxyl/oxo shifts may result in non-transferable activity profiles

Distinct chromatographic and MS identity supports specific analytical tracking

Generic class-level properties do not guarantee interchangeable analytical or biological behavior

• [1] Ganoderma triterpenoids. (n.d.). ScienceDirect Topics. View Source
• [2] Lucidenic acid N. (n.d.). PubChem Compound Summary. View Source
• [3] Xu, J. W., Zhao, W., & Zhong, J. J. (2015). Submerged fermentation production and characterization of intracellular triterpenoids from *Ganoderma lucidum* using HPLC-ESI-MS. *Journal of Zhejiang University-SCIENCE B (Biomedicine & Biotechnology)*, 16(12), 998–1010. View Source

Quantitative Comparative Evidence for 7,15-Dihydroxy-4,4,14-trimethyl-3,11-dioxochol-8-en-24-oic acid in Research Applications

Structural Identity Verification: 7,15-Dihydroxy-4,4,14-trimethyl-3,11-dioxochol-8-en-24-oic acid Purity and Vendor Specifications

Vendor specifications provide quantitative purity metrics essential for analytical and biological studies. 7,15-Dihydroxy-4,4,14-trimethyl-3,11-dioxochol-8-en-24-oic acid is commercially available with a stated purity of ≥98% . This contrasts with a more generic purity standard of ≥95% commonly reported for other Ganoderma triterpenoid standards [1].

Purity

Specification review

≥98% vs ≥95%

May reduce impurity-related assay interference

Commercial analytical standard specification

Evidence Dimension	Chemical Purity (HPLC)
Target Compound Data	≥98%
Comparator Or Baseline	≥95% (Ganoderic acid D and other triterpenoid standards)
Quantified Difference	+3% minimum purity
Conditions	Commercial product specification; analytical standard grade

Why This Matters

Higher specified purity reduces the potential for confounding biological effects from unknown impurities, increasing experimental reproducibility and the reliability of quantitative analyses.

• [1] Ganoderic acid D. (n.d.). Beijing Hanpu Medical & Biological Institute. View Source

Chromatographic Differentiation of 7,15-Dihydroxy-4,4,14-trimethyl-3,11-dioxochol-8-en-24-oic acid from Closely Related Analogs

This compound is chromatographically distinct from other Ganoderma triterpenoids. In a study utilizing HPLC-ESI-MS for the characterization of intracellular triterpenoids from *G. lucidum*, 7,15-Dihydroxy-4,4,14-trimethyl-3,11-dioxochol-8-en-24-oic acid was tentatively identified as a distinct entity (Compound 5) among 10 major ganoderic acids, confirming its unique retention time and mass spectral signature that differentiate it from co-occurring triterpenes [1]. This demonstrates its unique analytical profile.

Chromatography

Class-level

Distinct RT and ESI-MS signature

Supports specific detection in complex matrices

Tentative identification in mycelial extracts

Evidence Dimension	Chromatographic Retention & MS Signature
Target Compound Data	Distinct HPLC retention time and unique ESI-MS fragmentation pattern.
Comparator Or Baseline	Other 9 ganoderic acids co-identified in the same study.
Quantified Difference	Qualitative differentiation; separate chromatographic peak and spectral identity.
Conditions	HPLC-ESI-MS analysis of *G. lucidum* mycelial extracts.

Why This Matters

Demonstrates the compound's unique analytical fingerprint, essential for its specific detection, quantification, and quality control in complex biological matrices.

• [1] Xu, J. W., Zhao, W., & Zhong, J. J. (2015). Submerged fermentation production and characterization of intracellular triterpenoids from *Ganoderma lucidum* using HPLC-ESI-MS. *Journal of Zhejiang University-SCIENCE B (Biomedicine & Biotechnology)*, 16(12), 998–1010. View Source

Chemical Reactivity and Derivatization Potential of 7,15-Dihydroxy-4,4,14-trimethyl-3,11-dioxochol-8-en-24-oic acid

The presence of hydroxyl groups at C-7 and C-15 on the chol-8-ene backbone provides defined sites for selective oxidation to ketones or aldehydes, a reactivity profile that is a direct consequence of its specific structural arrangement . This contrasts with structurally similar compounds lacking this specific hydroxylation pattern, which would exhibit different reactivity and derivatization outcomes.

Derivatization

Data to verify

C-7/C-15 OH oxidation pathway

Supports semi-synthetic SAR studies

In silico analysis; experimental validation needed

Evidence Dimension	Synthetic Derivatization Potential
Target Compound Data	Oxidation of hydroxyl groups at C-7 and C-15 is a defined chemical pathway.
Comparator Or Baseline	Analogous triterpenoids lacking hydroxyl groups at these specific positions.
Quantified Difference	Qualitative difference; specific reactivity profile not shared by all in-class compounds.
Conditions	In silico chemical property analysis.

Why This Matters

This defined reactivity makes the compound a viable starting material for the semi-synthesis of novel derivatives, a key consideration for medicinal chemistry and structure-activity relationship (SAR) studies.

Targeted Research Applications of 7,15-Dihydroxy-4,4,14-trimethyl-3,11-dioxochol-8-en-24-oic acid

Analytical Reference Standard for Ganoderma lucidum Metabolite Profiling and Quality Control

7,15-Dihydroxy-4,4,14-trimethyl-3,11-dioxochol-8-en-24-oic acid serves as a precise analytical reference standard for the identification and quantification of this specific triterpenoid in complex *Ganoderma lucidum* extracts, mycelial biomass, or fermentation broths using HPLC-ESI-MS [1]. Its distinct chromatographic and spectral profile is essential for accurate metabolomic studies and quality control of *Ganoderma* derived nutraceuticals [2].

Medicinal Chemistry Lead for Structural Derivatization and SAR Studies

The unique 7,15-dihydroxy-3,11-dioxo substitution pattern makes this compound a valuable scaffold for medicinal chemistry [1]. The defined chemical reactivity of its hydroxyl groups allows for selective functionalization, enabling the semi-synthesis of novel Ganoderma triterpenoid derivatives. Such work is fundamental for exploring structure-activity relationships (SAR) and optimizing biological activity for potential therapeutic applications in areas like hepatoprotection or oncology [2].

In Vitro Model for Investigating Ganoderma Triterpenoid Bioactivity

As a structurally defined and commercially available entity, this compound is suitable for use as a standard in in vitro assays designed to evaluate the biological activity of Ganoderma triterpenoids. Its established role as a significant bioactive ingredient in *G. lucidum* [1] supports its use in studies investigating mechanisms related to chronic liver diseases or other conditions associated with Ganoderma's traditional medicinal use [2].

Reference Material for Biosynthetic Pathway Elucidation

This compound is a key intermediate or end-product in the biosynthetic pathway of Ganoderma triterpenoids. Its identification and quantification in studies, such as those analyzing the effects of inducers like oleic acid on triterpenoid production, are critical for understanding and engineering the metabolic pathways of *G. lucidum* for enhanced production of valuable secondary metabolites [1].

Application

Selection Property

Validation Focus

Analytical reference standard for Ganoderma metabolite profiling

Distinct chromatographic/MS profile

Peak confirmation against reference in HPLC-ESI-MS

Medicinal chemistry scaffold for SAR exploration

Specific 7,15-dihydroxy-3,11-dioxo substitution

Derivatization feasibility and bioactivity comparison

In vitro mechanistic studies of Ganoderma triterpenoid bioactivity

Structurally defined triterpenoid standard

Pathway and target engagement assays

Reference for biosynthetic pathway elucidation

Identified intermediate in triterpenoid production

Metabolite profiling and induction studies

• [1] Xu, J. W., Zhao, W., & Zhong, J. J. (2015). Submerged fermentation production and characterization of intracellular triterpenoids from *Ganoderma lucidum* using HPLC-ESI-MS. *Journal of Zhejiang University-SCIENCE B (Biomedicine & Biotechnology)*, 16(12), 998–1010. View Source
• [2] 7,15-Dihydroxy-4,4,14-trimethyl-3,11-dioxochol-8-en-24-oic acid. (n.d.). MedChemExpress. View Source